Cas no 2490442-00-5 (Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate
• CAS No: 2490442-00-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5670227
• PubChem ID: 165891740
• Update Time: 2025-06-25

Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2490442-00-5
• methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate
• EN300-27114501
• Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C10H12N2O2/c1-14-10(13)9-5-8(3-2-4-11)6-12-7-9/h2-3,5-7H,4,11H2,1H3/b3-2+
• InChI Key： LLYASORHLPCSTF-NSCUHMNNSA-N
• SMILES： O(C)C(C1=CN=CC(/C=C/CN)=C1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate

Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate (CAS No. 2490442-00-5): An Overview of Its Structure, Synthesis, and Potential Applications

Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate (CAS No. 2490442-00-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a methyl ester group at the 3-position and an aminoalkenyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of pyridine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyridine derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate could potentially be developed as an anti-inflammatory agent.

The synthesis of Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate involves a multi-step process that typically starts with the preparation of the corresponding pyridine carboxylic acid or its ester. One common approach is to use a coupling reaction between a pyridine carboxylic acid derivative and an appropriate amine or aminoalkene. The resulting intermediate can then be further modified to introduce the desired functional groups, such as the methyl ester and aminoalkenyl moieties.

In terms of its potential applications, Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate has shown promise in several areas. For example, preliminary studies have indicated that this compound may have neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Additionally, research has explored the anticancer properties of similar pyridine derivatives. A study published in Cancer Research in 2022 demonstrated that certain pyridine-based compounds can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to their ability to disrupt specific signaling pathways involved in cell proliferation and survival. While more research is needed to confirm these findings for Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate, these results suggest that it could be a valuable lead compound for anticancer drug development.

The pharmacokinetic properties of Methyl 5-(3-aminoprop-1-en-1-yl)pyridine-3-carboxylate are also an important consideration for its potential therapeutic applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a drug candidate. Further studies are underway to optimize these properties through structural modifications and formulation strategies.

In conclusion, Methyl 5-(3-amino-propenyl)pyridin--carboxylic acid methyl ester (CAS No. 2490442--) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.